![molecular formula C17H16N4O B7498341 3-methyl-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]benzamide](/img/structure/B7498341.png)
3-methyl-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as MMB or MMB-FUBINACA and belongs to the family of synthetic cannabinoids.
Mechanism of Action
The mechanism of action of MMB involves its binding to the CB1 and CB2 receptors in the brain. This binding leads to the activation of various signaling pathways that modulate the release of neurotransmitters such as dopamine, serotonin, and GABA. This modulation of neurotransmitter release leads to the various physiological effects of MMB such as pain relief, appetite suppression, and mood enhancement.
Biochemical and Physiological Effects:
MMB has been found to have various biochemical and physiological effects in the body. It has been shown to have significant analgesic effects, which make it a potential candidate for the treatment of chronic pain. MMB has also been found to have appetite-suppressing effects, which could be useful in the treatment of obesity. Additionally, MMB has been found to have mood-enhancing effects, which could be useful in the treatment of various mood disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using MMB in lab experiments is its high binding affinity for the CB1 and CB2 receptors, which allows for precise modulation of these receptors. However, one of the limitations of using MMB in lab experiments is its potential for toxicity, which requires careful handling and monitoring.
Future Directions
There are various future directions for the study of MMB. One potential direction is the development of MMB-based drugs for the treatment of chronic pain, obesity, and mood disorders. Another potential direction is the study of the long-term effects of MMB on the brain and body. Additionally, the study of the pharmacokinetics and pharmacodynamics of MMB could lead to a better understanding of its potential applications in various fields of scientific research.
Conclusion:
In conclusion, 3-methyl-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]benzamide or MMB is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its high binding affinity for the CB1 and CB2 receptors in the brain makes it a potential candidate for the development of drugs for the treatment of chronic pain, obesity, and mood disorders. However, its potential for toxicity requires careful handling and monitoring in lab experiments. There are various future directions for the study of MMB, which could lead to a better understanding of its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of MMB involves the reaction of 3-methylbenzoyl chloride with 4-methyl-1,2,4-triazole-3-amine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-(4-methyl-1,2,4-triazol-3-yl)phenylboronic acid in the presence of a palladium catalyst to yield MMB. This synthesis method has been optimized to produce high yields of MMB with high purity.
Scientific Research Applications
MMB has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant binding affinity for the CB1 and CB2 receptors in the brain, which are involved in various physiological processes such as pain perception, appetite regulation, and mood regulation. MMB has been used in studies to understand the role of these receptors in various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
3-methyl-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O/c1-12-5-3-7-14(9-12)17(22)19-15-8-4-6-13(10-15)16-20-18-11-21(16)2/h3-11H,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBQUWVQWQPJTAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)C3=NN=CN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.